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Compound of Interest

Compound Name: C9H9HgNaO2S

Cat. No.: B15747955

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of C9H9HgNaO2S, the chemical compound commonly known as

thimerosal, is critical to ensure laboratory safety and environmental protection.[1][2][3]

Thimerosal is an organomercury compound, with mercury accounting for approximately 49% of

its weight.[1][4] Due to its mercury content, waste containing thimerosal is typically classified as

hazardous waste and requires strict adherence to disposal regulations to prevent harm to

human health and the environment.[5][6]

Regulatory Framework and Waste Classification
Waste containing thimerosal must be managed in accordance with federal, state, and local

environmental control regulations.[2] The United States Environmental Protection Agency

(EPA) classifies waste as hazardous if it exhibits certain characteristics, including toxicity.[6]

For mercury, a waste is considered hazardous if the concentration of mercury is 0.2 milligrams

per liter (mg/L) or greater as determined by the Toxicity Characteristic Leaching Procedure

(TCLP).[7] Unused products containing thimerosal are likely to be regulated as hazardous

waste.[7]
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Parameter Value/Information Regulatory Body/Standard

Chemical Name Thimerosal -

Chemical Formula C9H9HgNaO2S -

UN Number UN2025 DOT

Hazard Class 6.1 (Toxic) DOT

Packing Group III DOT

EPA Hazardous Waste

Threshold (Mercury)
≥ 0.2 mg/L (TCLP) EPA

Step-by-Step Disposal Protocol
The following protocol outlines the general steps for the proper disposal of thimerosal and

thimerosal-containing waste in a laboratory setting. Note: Always consult your institution's

Environmental Health and Safety (EHS) department for specific procedures and requirements.

Waste Identification and Segregation:

Identify all waste streams containing thimerosal, including pure chemical, solutions,

contaminated labware (e.g., vials, syringes, gloves), and spill cleanup materials.

Segregate thimerosal waste from non-hazardous waste and other chemical waste streams

to prevent cross-contamination.

Containerization and Labeling:

Use designated, leak-proof, and chemically resistant containers for collecting thimerosal

waste.

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "Thimerosal," and any other information required by your institution.

Storage:
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Store the sealed waste container in a designated, secure, and well-ventilated area away

from incompatible materials such as strong acids, bases, and oxidizing agents.[8]

The storage area should have secondary containment to control any potential leaks.

Waste Pickup and Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal company.[5]

Complete all necessary waste pickup forms and documentation as required.

Spill Management:

In the event of a spill, immediately cordon off the area to prevent exposure.

Wear appropriate personal protective equipment (PPE), including gloves, eye protection,

and respiratory protection.[9]

For small spills, use a mercury-absorbing powder or sponges to clean up the material.[10]

For large spills, evacuate the area and contact your EHS department or emergency

response team.[2]

All materials used for spill cleanup must be disposed of as hazardous waste.[11]

Chemical Treatment and Recycling
In some cases, chemical treatment to precipitate mercury compounds from a solution may be a

viable pre-disposal step, reducing the volume of hazardous waste. This process should only be

carried out by trained personnel following a validated protocol. The general steps include:

Collection of the thimerosal-containing liquid waste.

Adjustment of the pH to be alkaline (above 8).

Addition of a chemical agent (e.g., sodium carbonate) to precipitate the mercury.

Filtration to separate the solid mercury compounds from the liquid.
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The solid precipitate is collected and disposed of as hazardous waste.

The filtrate should be tested to ensure it is free of mercury before being discharged.

Recycling of mercury waste is another option and is preferable to landfilling.[12] This involves

sending the collected waste to a specialized facility that can recover and purify the mercury.[12]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

thimerosal waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of thimerosal waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Thimerosal
https://raggeduniversity.co.uk/wp-content/uploads/2022/04/T-08895-THIOMERSAL-Extra-Pure_compressed.pdf
https://chembk.com/en/chem/Merthiolate%20sodium
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://collectandrecycle.com/chemical-waste-disposal/mercury/
https://ehs.research.uiowa.edu/mercury-bearing-waste-disposal
https://ehs.research.uiowa.edu/mercury-bearing-waste-disposal
https://danr.sd.gov/Environment/WasteManagement/HazardousWaste/docs/Medicinal_Thimerosal.pdf
https://pim-resources.coleparmer.com/sds/91405.pdf
https://downloads.regulations.gov/FDA-2007-P-0232-0008/attachment_4.pdf
https://drs.illinois.edu/site-documents/ElementalMercury.pdf
https://www.beckman.com/support/technical-documents/mercury
https://www.stainsfile.com/theory/tissue-preparation/fixation/disposal-of-mercury-waste/
https://www.benchchem.com/product/b15747955/docs#proper-disposal-of-c9h9hgnao2s-thimerosal-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15747955/docs#proper-disposal-of-c9h9hgnao2s-thimerosal-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15747955/docs#proper-disposal-of-c9h9hgnao2s-thimerosal-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15747955/docs#proper-disposal-of-c9h9hgnao2s-thimerosal-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15747955?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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